Cas no 53787-06-7 (Ethanethiol, 2-(octylthio)-)

• Product name: Ethanethiol, 2-(octylthio)-
• CAS No: 53787-06-7
• MF: C₁₀H₂₂S₂
• MW: 206.41168
• CID: 356359
• PubChem ID: 4342414

Ethanethiol, 2-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2-(octylthio)-
• 2-octylsulfanylethanethiol
• 53787-06-7
• DTXSID90402135
• SCHEMBL9450359
• AKOS024390971

• Inchi： InChI=1S/C10H22S2/c1-2-3-4-5-6-7-9-12-10-8-11/h11H,2-10H2,1H3
• InChI Key： MREIKZQLDBMRGJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCSCCS

Computed Properties

• Exact Mass: 206.11646
• Monoisotopic Mass: 206.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.6

Experimental Properties

• PSA: 0